Nitrous Oxide

• IUPAC Name: nitrous oxide
• InChI: InChI=1S/N2O/c1-2-3
• InChI Key: GQPLMRYTRLFLPF-UHFFFAOYSA-N
• Canonical SMILES: [N-]=[N+]=O
• Molecular Formula: N2O
• DSSTOX Substance ID: DTXSID8021066
• Molecular Weight: 44.013 g/mol
• Physical Description: Nitrous oxide is a colorless, sweet-tasting gas. It is also known as "laughing gas". Continued breathing of the vapors may impair the decision making process. It is noncombustible but it will accelerate the burning of combustible material in a fire. It is soluble in water. Its vapors are heavier than air. Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket. It is used as an anesthetic, in pressure packaging, and to manufacture other chemicals., Nitrous oxide, refrigerated liquid appears as a colorless liquid. Density 1.22 g / cm3 at its boiling point of -89 °C. Boils to give a colorless gas that is sweet-smelling and moderately toxic. The gas has narcotic effects when inhaled (laughing gas). Shipped under refrigeration. Vapor pressure is at about 745 psig at 70 °F. Used to freeze foods and to manufacture other chemicals., Gas or Vapor, Colourless, non-flammable gas, sweetish odour, Colorless gas with a slightly sweet odor. [inhalation anesthetic] [Note: Shipped as a liquefied compressed gas.] [NIOSH], Liquid, COLOURLESS COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR., Colorless gas with a slightly sweet odor., Colorless gas with a slightly sweet odor. [inhalation anesthetic] [Note: Shipped as a liquefied compressed gas.]
• Boiling Point: -129.1 °F at 760 mmHg (USCG, 1999), -127 °F at 760 mmHg (NIOSH, 2023), -88.48 °C, -88.00 °C. @ 760.00 mm Hg, -88.5 °C, -127 °F
• Solubility: 0.1 % at 77 °F (NIOSH, 2023), Slightly soluble in water, At 20 °C and 2 atm one liter of the gas dissolves in 1.5 liters of water, 130 mL/100 mL water at 0 °C, 56.7 mL/100 mL water at 25 °C, Soluble in ethanol, ethyl ether, Soluble in alcohol, ether, oils; freely soluble in sulfuric acid, Solubility in water, g/l at 20 °C: 1.2, (77 °F): 0.1%
• Density: 1.266 at -128.2 °F (USCG, 1999) - Denser than water; will sink, 1.799 g/L, Density: 1.226 at -89 °C (liquid); 1.967 at standard temperature and pressure, Density: 1.9775 kg/cu m (gas, 0 °C, 101.3 kPa); 793 kg/cu m (liquid, 20 °C, 101.3 kPa), Density (at the boiling point of the liquid): 1.28 kg/l, 1.266 at -128.2 °F, 1.53(relative gas density)
• Vapor Density: 1.53 (NIOSH, 2023) - Heavier than air; will sink (Relative to Air), 1.53 (Air = 1) (gas), Relative vapor density (air = 1): 1.53, 1.53
• Vapor Pressure: 51.3 atm (NIOSH, 2023), 4.29X10+4 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 5060, 51.3 atm
• Mechanism of Action: Findings to date indicate that nitrous oxide induces opioid peptide release in the brain stem leading to the activation of descending noradrenergic neurones, which results in modulation of the nociceptive process in the spinal cord. Several receptor–effector mechanisms including dopamine receptors, α2 adrenoceptors, benzodiazepine receptors and -methyl- -aspartate (NMDA) receptors have been implicated although the relationship of one with the other is not known., Nitrous oxide (N2O) gas is a widely used anesthetic adjunct in dentistry and medicine that is also commonly abused. Studies have shown that N2O alters the function of the N-methyl-d-aspartate (NMDA), GABAA, opioid, and serotonin receptors among others. However, the receptors systems underlying the abuse-related central nervous system effects of N2O are unclear. The present study explores the receptor systems responsible for producing the discriminative stimulus effects of N2O. B6SJLF1/J male mice trained to discriminate 10 minutes of exposure to 60% N2O + 40% oxygen versus 100% oxygen served as subjects. Both the high-affinity NMDA receptor channel blocker (+)-MK-801 maleate [(5S,10R)-(+)-5-methyl-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5,10-imine maleate] and the low-affinity blocker memantine partially mimicked the stimulus effects of N2O. Neither the competitive NMDA antagonist, CGS-19755 (cis-4-[phosphomethyl]-piperidine-2-carboxylic acid), nor the NMDA glycine-site antagonist, L701-324 [7-chloro-4-hydroxy-3-(3-phenoxy)phenyl-2(1H)-quinolinone], produced N2O-like stimulus effects. A range of GABAA agonists and positive modulators, including midazolam, pentobarbital, muscimol, and gaboxadol (4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine-3-ol), all failed to produce N2O-like stimulus effects. The mu-, kappa-, and delta-opioid agonists, as well as 5-hydroxytryptamine (serotonin) 1B/2C (5-HT1B/2C) and 5-HT1A agonists, also failed to produce N2O-like stimulus effects. Ethanol partially substituted for N2O. Both (+)-MK-801 and ethanol but not midazolam pretreatment also significantly enhanced the discriminative stimulus effects of N2O. Our results support the hypothesis that the discriminative stimulus effects of N2O are at least partially mediated by NMDA antagonist effects similar to those produced by channel blockers. However, as none of the drugs tested fully mimicked the stimulus effects of N2O, other mechanisms may also be involved., N2O interferes with vitamin B12 and folate metabolism. This impairs production of methionine (from homocysteine), used to form tetrahydrofolate and thymidine during DNA synthesis., Nitrous oxide is 35 times more soluble than nitrogen. The gas exchanges with nitrogen and diffuses into hollow viscera and body spaces potentially containing air, such as pneumothorax, paranasal sinuses and pneumoperitoneum, or into the cerebral ventricles following pneumoencephalography. This expands the body of trapped air and increases the pressure within such closed spaces. When administration is discontinued, nitrous oxide is released into the alveoli, diluting the alveolar gases. A reduction in alveolar oxygen tension may result. This is referred to as diffusion anoxia. Because of the high concentration of nitrous oxide required to produce and maintain anesthesia, hypoxia is an unavoidable accompaniment to its use. During induction with high concentrations of nitrous oxide, the oxygen in the lungs is rapidly used up and the anoxia with increased respiratory effort causes rapid depletion of carbon dioxide in the tissues. Absence of carbon dioxide and depression of the medullary centers by the anesthetic quickly lead to respiratory failure, and rarely, the patient's cerebral function fails to recover from cerebral damage caused by the prolonged anoxia. The brain suffers anoxia from the very beginning of the administration of the gas, and not from just the moment of cessation of respiratory movements. Thus, the period of anoxia may be five minutes or more, sufficient to cause permanent brain damage in the susceptible individual. The arbitrary "safe period" of eight minutes may be too long for some patients., Nitrous oxide induces inconsistent changes in the basal levels of the thalamic nuclei. The mechanism of analgesia is believed to involve a direct intraspinal anti-nociceptive action rather than depression of limbic function. In the brain stem, responses evoked by pain stimulation are depressed, although the extent of depression may be variable. Nitrous oxide in anesthetic doses increases cerebral blood flow and intracranial pressure., For more Mechanism of Action (Complete) data for Nitrous oxide (7 total), please visit the HSDB record page.
• Impurities: The chief impurity of the commercial product is /nitrogen/ gas, although /nitrogen dioxide/, /nitrogen/, /oxygen/, and /carbon dioxide/ may also be present.
• Color/Form: Colorless gas [Note: Shipped as a liquified compressed gas]
• CAS No.: 10024-97-2, 97485-25-1, 2227102-37-4
• Melting Point: -131.5 °F (USCG, 1999), -132 °F (NIOSH, 2023), -90.8 °C, -90.6 °C, 132 °F, -132 °F

Description

Nitrous oxide, also known as dinitrogen monoxide, is a chemical compound with the formula N₂O. It is a colorless, non-flammable gas with a slightly sweet odor and taste. Discovered by Joseph Priestley in 1772 and later named by Humphry Davy, this compound is commonly referred to as “laughing gas” due to its euphoric effects when inhaled . It has significant medical uses, particularly in surgery and dentistry, for its anesthetic and analgesic properties .

Synthetic Routes and Reaction Conditions:

Thermal Decomposition of Ammonium Nitrate: The most common method for producing this compound involves the thermal decomposition of dry ammonium nitrate (NH₄NO₃).

Alternative Methods: Another method involves the thermal treatment of sulfamic acid with 73% nitric acid under controlled conditions.

Industrial Production Methods:

Thermal Decomposition: Industrial production of this compound typically involves the thermal decomposition of a hot solution of ammonium nitrate and water at concentrations ranging from 80% to 93%, at temperatures around 250 to 255 degrees Celsius.

Types of Reactions:

Oxidation: At elevated temperatures, this compound acts as a powerful oxidizer, similar to molecular oxygen.

Reduction: this compound can undergo reduction reactions, particularly in the presence of reducing agents.

Substitution: this compound can participate in substitution reactions, especially in the presence of transition metal complexes.

Common Reagents and Conditions:

Oxidation Reactions: Often carried out at high temperatures and pressures, sometimes with the aid of catalysts.

Reduction Reactions: Typically involve reducing agents such as hydrogen or metals.

Substitution Reactions: Often facilitated by transition metal complexes under mild conditions.

Major Products:

Oxidation: Produces nitrogen gas and oxygen.

Reduction: Can produce nitrogen gas and water.

Substitution: Can yield various nitrogen-containing organic compounds.

Scientific Research Applications

Nitrous oxide has a wide range of applications in scientific research:

Chemistry: Used as an oxidizing agent in various chemical reactions and as a reagent in synthetic chemistry.

Biology: Studied for its effects on biological systems, particularly its role in neurotransmission and its potential therapeutic applications.

Medicine: Widely used as an anesthetic and analgesic in surgery and dentistry.

Industry: Utilized as a propellant in food aerosols, a whipping agent for cream, and as an oxidizer in rocket propellants and motor racing

Mechanism of Action

Nitrous oxide exerts its effects through several mechanisms:

Analgesic Effects: Induces the release of opioid peptides in the brainstem, activating descending noradrenergic neurons, which modulate nociceptive processes in the spinal cord.

Anxiolytic and Sedative Effects: Interacts with various receptors, including dopamine receptors, alpha-2 adrenoceptors, benzodiazepine receptors, and N-methyl-D-aspartate (NMDA) receptors.

Euphoric Effects: The exact mechanism is not fully understood, but it is believed to involve modulation of neurotransmitter release and receptor activity.

Comparison with Similar Compounds

Nitrous oxide can be compared with other nitrogen oxides and related compounds:

Nitric Oxide (NO): Unlike this compound, nitric oxide is a highly reactive free radical involved in various physiological processes, including vasodilation and neurotransmission.

Nitrogen Dioxide (NO₂): A toxic gas with significant environmental and health impacts, primarily produced from combustion processes.

Dinitrogen Trioxide (N₂O₃) and Dinitrogen Tetroxide (N₂O₄): Both are less stable and more reactive than this compound, with limited applications.

Uniqueness of this compound:

Stability: this compound is relatively stable at room temperature, making it suitable for various applications.

Medical Use: Its unique combination of anesthetic, analgesic, and euphoric effects makes it invaluable in medical settings.

By understanding the properties, preparation methods, reactions, applications, and mechanisms of action of this compound, we can appreciate its significance in both scientific research and practical applications.